Cas no 1378341-73-1 (2-(4-fluoro-2-methylphenoxy)acetonitrile)

2-(4-Fluoro-2-methylphenoxy)acetonitrile is a fluorinated aromatic nitrile compound with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a fluoro-substituted phenyl ring and a reactive nitrile group, making it a versatile building block for further functionalization. The presence of both electron-withdrawing (fluoro) and electron-donating (methyl) groups on the aromatic ring enhances its utility in regioselective reactions. The nitrile moiety allows for conversion into carboxylic acids, amides, or heterocycles. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its balanced lipophilicity and stability. It is typically handled under standard laboratory conditions, requiring appropriate safety measures due to its nitrile functionality.

2-(4-fluoro-2-methylphenoxy)acetonitrile structure

1378341-73-1 structure

Product Name:2-(4-fluoro-2-methylphenoxy)acetonitrile

CAS No:1378341-73-1

MF:C₉H₈FNO

MW:165.164325714111

MDL:MFCD18911500

CID:5169640

Update Time:2026-03-04

2-(4-fluoro-2-methylphenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(4-fluoro-2-methylphenoxy)acetonitrile
- MDL： MFCD18911500
- Inchi： 1S/C9H8FNO/c1-7-6-8(10)2-3-9(7)12-5-4-11/h2-3,6H,5H2,1H3
- InChI Key： ZUCLWMWKVDDROM-UHFFFAOYSA-N
- SMILES： C(#N)COC1=CC=C(F)C=C1C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2

2-(4-fluoro-2-methylphenoxy)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB432891-1 g	2-(4-Fluoro-2-methyl-phenoxy)acetonitrile	1378341-73-1		1g	€594.40	2023-07-18
abcr	AB432891-5 g	2-(4-Fluoro-2-methyl-phenoxy)acetonitrile	1378341-73-1		5g	€1,373.40	2023-07-18
abcr	AB432891-1g	2-(4-Fluoro-2-methyl-phenoxy)acetonitrile; .	1378341-73-1		1g	€1621.70	2025-02-17
abcr	AB432891-5g	2-(4-Fluoro-2-methyl-phenoxy)acetonitrile	1378341-73-1		5g	€1373.40	2023-09-04
Ambeed	A607294-1g	2-(4-Fluoro-2-methylphenoxy)acetonitrile	1378341-73-1	97%	1g	$393.0	2024-04-24

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Additional information on 2-(4-fluoro-2-methylphenoxy)acetonitrile

2-(4-Fluoro-2-Methylphenoxy)Acetonitrile: A Comprehensive Overview

The compound 2-(4-fluoro-2-methylphenoxy)acetonitrile (CAS No. 1378341-73-1) is a chemically synthesized organic compound with significant applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its unique structure, which includes a phenoxy group substituted with fluorine and methyl groups, as well as an acetonitrile moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and development.

Recent studies have highlighted the potential of 2-(4-fluoro-2-methylphenoxy)acetonitrile as a precursor in the synthesis of bioactive compounds. Its ability to undergo various chemical transformations, such as nucleophilic substitution and cyclization reactions, has made it a versatile building block in organic synthesis. For instance, researchers have utilized this compound to develop novel antimicrobial agents and pesticides, which exhibit enhanced efficacy compared to conventional chemicals.

The synthesis of 2-(4-fluoro-2-methylphenoxy)acetonitrile typically involves multi-step processes, including Friedel-Crafts alkylation and subsequent functional group transformations. The introduction of the fluorine atom at the para position of the phenoxy ring significantly influences the electronic properties of the molecule, enhancing its reactivity in subsequent reactions. Similarly, the presence of the methyl group at the ortho position contributes to steric effects, which can be exploited to control the regioselectivity of reactions.

In terms of applications, 2-(4-fluoro-2-methylphenoxy)acetonitrile has shown promise in the development of herbicides and fungicides, particularly due to its ability to inhibit key enzymes involved in plant growth and fungal metabolism. Recent research has demonstrated that derivatives of this compound can effectively control weeds and plant pathogens without causing significant harm to non-target organisms, making them environmentally friendly alternatives to traditional chemicals.

Moreover, this compound has been explored for its potential in medicinal chemistry. Its structure allows for easy modification to target specific biological pathways, such as those involved in inflammation and cancer progression. For example, derivatives of 2-(4-fluoro-2-methylphenoxy)acetonitrile have been shown to exhibit anti-inflammatory activity by inhibiting cyclooxygenase enzymes, which are key players in inflammatory responses.

The toxicity profile of 2-(4-fluoro-2-methylphenoxy)acetonitrile has also been a subject of recent investigations. Studies indicate that while the compound exhibits moderate toxicity in acute exposure scenarios, its chronic toxicity is relatively low when used within recommended dosage limits. These findings underscore the importance of proper handling and storage procedures to ensure safety in industrial and laboratory settings.

In conclusion, 2-(4-fluoro-2-methylphenoxy)acetonitrile (CAS No. 1378341-73-1) is a versatile organic compound with a wide range of applications across different industries. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, while its bioactive properties hold great potential for developing novel agrochemicals and pharmaceuticals. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.